3-(4-Ethoxybenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid

• CAS No.: 61490-74-2
• Molecular Formula: C18H24O4
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 3-(4-ethoxybenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C18H24O4/c1-5-22-13-8-6-12(7-9-13)15(19)14-10-11-18(4,16(20)21)17(14,2)3/h6-9,14H,5,10-11H2,1-4H3,(H,20,21)
• InChI Key: OKBKFSVXFIEVNE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2CCC(C2(C)C)(C)C(=O)O

Description

3-(4-Ethoxybenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid is an organic compound characterized by its unique structure, which includes an ethoxybenzoyl group attached to a cyclopentane ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Ethoxybenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid typically involves the following steps:

Formation of the Ethoxybenzoyl Intermediate: This step involves the reaction of 4-ethoxybenzoic acid with a suitable reagent to form the ethoxybenzoyl chloride intermediate.

Cyclopentane Derivative Formation: The ethoxybenzoyl chloride is then reacted with 1,2,2-trimethylcyclopentane in the presence of a base to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(4-Ethoxybenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carbonyl group to alcohols using reducing agents like lithium aluminum hydride.

Substitution: The ethoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium ethoxide (NaOEt) in ethanol.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(4-Ethoxybenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-Ethoxybenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes or receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to inflammation, pain, or other physiological processes.

Comparison with Similar Compounds

Similar Compounds

4-Ethoxybenzoic Acid: Shares the ethoxybenzoyl group but lacks the cyclopentane ring.

1,2,2-Trimethylcyclopentane: Similar cyclopentane structure but without the ethoxybenzoyl group.

Uniqueness

3-(4-Ethoxybenzoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid is unique due to the combination of the ethoxybenzoyl group and the cyclopentane ring, which imparts distinct chemical and biological properties .